Cas no 5395-10-8 (Ethanone,1-(7H-benzo[c]phenothiazin-7-yl)-)

• Product Name: Ethanone,1-(7H-benzo[c]phenothiazin-7-yl)-
• CAS No: 5395-10-8
• MF: C₁₈H₁₃NOS
• MW: 291.366923093796
• CID: 383322
• PubChem ID: 219185
• Update Time: 2025-04-19

Ethanone,1-(7H-benzo[c]phenothiazin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(7H-benzo[c]phenothiazin-7-yl)-
• 7-Acetyl-7H-benzo(c)phenothiazine
• 7-Acetyl-7H-benzo[c]phenothiazine
• AC1L5681
• AC1Q5K13
• CTK4J9071
• NSC128
• NSC-128
• NSC 128
• DTXSID30202237
• 1-benzo[c]phenothiazin-7-ylethanone
• H4TZT2SDO1
• ETHANONE, 1-(7H-BENZO(C)PHENOTHIAZIN-7-YL)-
• 5395-10-8
• 1-(7H-BENZO(C)PHENOTHIAZIN-7-YL)ETHANONE
• UNII-H4TZT2SDO1
• 7H-BENZO(C)PHENOTHIAZINE, 7-ACETYL-

• Inchi： 1S/C18H13NOS/c1-12(20)19-15-8-4-5-9-17(15)21-18-14-7-3-2-6-13(14)10-11-16(18)19/h2-11H,1H3
• InChI Key： DNMSLRGIMHCTLT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(C)=O)C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 291.07189
• Monoisotopic Mass: 291.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31